Cas no 78456-63-0 (2,3-dichloronaphthalene-1,4,5,8-tetrone)
78456-63-0 structure
Product Name:2,3-dichloronaphthalene-1,4,5,8-tetrone
CAS No:78456-63-0
MF:C10H2Cl2O4
MW:257.026481151581
CID:1792551
PubChem ID:150698
Update Time:2025-04-21
2,3-dichloronaphthalene-1,4,5,8-tetrone Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dichloronaphthalene-1,4,5,8-tetrone
- 1,4,5,8-naphthalenetetrone, 2,3-dichloro-
- 2,3-Dichloro-1,4,5,8-naphthalenetetrone
- 2,3-dichloro-1,4,5,8-naphthodiquinone
- 2,3-Dichloronaphthodiquinone
- dichloronaphthodiquinone
- SCHEMBL3063819
- CCRIS 6668
- 78456-63-0
- DTXSID40229091
-
- Inchi: 1S/C10H2Cl2O4/c11-7-8(12)10(16)6-4(14)2-1-3(13)5(6)9(7)15/h1-2H
- InChI Key: JCGZOXQVXZJDSW-UHFFFAOYSA-N
- SMILES: ClC1=C(C(C2C(C=CC(C=2C1=O)=O)=O)=O)Cl
Computed Properties
- Exact Mass: 255.93300
- Monoisotopic Mass: 255.9330139g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 515
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 68.3Ų
Experimental Properties
- PSA: 68.28000
- LogP: 0.03460
2,3-dichloronaphthalene-1,4,5,8-tetrone Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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